Cas no 76714-45-9 (2-bromo-1-(1-methylcyclopropyl)ethan-1-one)

2-bromo-1-(1-methylcyclopropyl)ethan-1-one structure
76714-45-9 structure
Product Name:2-bromo-1-(1-methylcyclopropyl)ethan-1-one
CAS No:76714-45-9
MF:C6H9BrO
MW:177.039061307907
MDL:MFCD20621809
CID:548476
PubChem ID:12822308
Update Time:2025-04-19

2-bromo-1-(1-methylcyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-bromo-1-(1-methylcyclopropyl)-
    • 2-bromo-1-(1-methylcyclopropyl)Ethanone
    • Ethanone, 2-bromo-1-(1-methylcyclopropyl)- (9CI)
    • 1-Bromoacetyl-1-methylcyclopropane
    • Bromomethyl 1-methylcyclopropyl ketone
    • 2-bromo-1-(1-methylcyclopropyl)ethan-1-one
    • AT13305
    • 76714-45-9
    • SCHEMBL1143457
    • VCUXURBVRXWSQQ-UHFFFAOYSA-N
    • DTXSID10510706
    • FT-0711671
    • Ethanone, 2-bromo-1-(1-methylcyclopropyl)-
    • EN300-2980198
    • MDL: MFCD20621809
    • Inchi: 1S/C6H9BrO/c1-6(2-3-6)5(8)4-7/h2-4H2,1H3
    • InChI Key: VCUXURBVRXWSQQ-UHFFFAOYSA-N
    • SMILES: BrCC(C1(C)CC1)=O

Computed Properties

  • Exact Mass: 175.98368g/mol
  • Monoisotopic Mass: 175.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų

2-bromo-1-(1-methylcyclopropyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2-bromo-1-(1-methylcyclopropyl)ethan-1-one
76714-45-9 95%
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Enamine
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Enamine
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